Cas no 2244721-31-9 (1,4-dimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid hydrochloride)

• Product Name: 1,4-dimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid hydrochloride
• CAS No: 2244721-31-9
• CID: 4674693
• Update Time: 2025-11-06

1,4-dimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4-Dimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylic Acid Hydrochloride
• 1,4-dimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid hydrochloride

Additional information on 1,4-dimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid hydrochloride

1,4-Dimethyl-1,2,3,4-Tetrahydroquinoline-8-Carboxylic Acid Hydrochloride: A Comprehensive Overview

1,4-Dimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid hydrochloride, with the CAS number 2244721-31-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a tetrahydroquinoline ring system with methyl substituents at positions 1 and 4, and a carboxylic acid group at position 8. The hydrochloride salt form suggests its potential use in pharmaceutical formulations where ionization properties are critical.

The synthesis of 1,4-dimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid hydrochloride involves a series of well-established organic reactions. Typically, the starting material is a quinoline derivative, which undergoes hydrogenation to form the tetrahydroquinoline skeleton. Subsequent alkylation or methylation steps introduce the methyl groups at positions 1 and 4. The carboxylic acid group is introduced through oxidation or substitution reactions. Finally, the hydrochloride salt is formed by protonation of the carboxylic acid group using hydrochloric acid.

Recent studies have highlighted the potential of tetrahydroquinolines as scaffolds for drug development. For instance, research has shown that these compounds can exhibit anti-inflammatory, antioxidant, and neuroprotective activities. In particular, 1,4-dimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid hydrochloride has been investigated for its ability to modulate cellular signaling pathways involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In terms of pharmacokinetics, this compound demonstrates moderate solubility in aqueous solutions due to the presence of both hydrophilic (carboxylic acid) and lipophilic (methyl groups) moieties. Its bioavailability is influenced by factors such as pH-dependent ionization and metabolic stability. Preclinical studies have shown that it exhibits favorable absorption profiles in animal models when administered orally or parenterally.

The application of CAS No. 2244721-31-9 extends beyond pharmacology into materials science. Researchers have explored its use as a precursor in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, the ecological impact of this compound has been studied to ensure compliance with regulatory standards. Toxicological assessments indicate that it poses minimal risk to aquatic life when used within recommended limits. Its degradation pathways involve microbial activity and abiotic processes such as photolysis.

In conclusion, 1,4-dimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid hydrochloride, CAS No. 2244721-31-9, represents a versatile molecule with potential applications across multiple disciplines. Its chemical properties make it an attractive candidate for both therapeutic development and materials science innovation. As research continues to uncover its full potential,CAS No. 2244721-31-9, will likely play an increasingly important role in advancing scientific knowledge and practical applications.